Cas no 2766-64-5 (2,3,5,6-Tetrabromopyridine)

• Product Name: 2,3,5,6-Tetrabromopyridine
• CAS No: 2766-64-5
• MF: C₅HBr₄N
• MW: 394.684138059616
• CID: 2855667
• PubChem ID: 1023854
• Update Time: 2025-06-15

2,3,5,6-Tetrabromopyridine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10397963
• AC-907/25004314
• Pyridine, 2,3,5,6-tetrabromo-
• 2766-64-5
• 2,3,5,6-Tetrabromopyridine

• Inchi： 1S/C5HBr4N/c6-2-1-3(7)5(9)10-4(2)8/h1H
• InChI Key： XGDMUPVBSHNGOV-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=C(C=1)Br)Br)Br

Computed Properties

• Exact Mass: 394.68015Da
• Monoisotopic Mass: 390.68425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2,3,5,6-Tetrabromopyridine

2,3,5,6-Tetrabromopyridine (CAS No. 2766-64-5): An Overview of Its Properties and Applications

2,3,5,6-Tetrabromopyridine (CAS No. 2766-64-5) is a brominated derivative of pyridine with a molecular formula of C₅HBr₄N. This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and environmental research.

The structure of 2,3,5,6-Tetrabromopyridine features a pyridine ring with four bromine atoms substituted at the 2, 3, 5, and 6 positions. The presence of these bromine atoms imparts significant stability and reactivity to the molecule, making it a valuable intermediate in synthetic chemistry. The compound is typically synthesized through the bromination of pyridine using bromine or other brominating agents.

In the realm of pharmaceutical research, 2,3,5,6-Tetrabromopyridine has been explored for its potential as a building block in the synthesis of novel drugs. Recent studies have highlighted its utility in the development of antiviral and antibacterial agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2,3,5,6-Tetrabromopyridine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The brominated structure provides a scaffold that can be modified to enhance binding affinity and selectivity towards specific viral targets.

Beyond pharmaceuticals, 2,3,5,6-Tetrabromopyridine has found applications in materials science. Its high thermal stability and low volatility make it an attractive candidate for use in flame retardants and other functional materials. Research published in the Journal of Applied Polymer Science demonstrated that incorporating 2,3,5,6-Tetrabromopyridine into polymer matrices significantly improved their flame retardancy without compromising mechanical properties. This finding has important implications for the development of safer and more durable materials for use in various industries.

In environmental research, the behavior and fate of 2,3,5,6-Tetrabromopyridine in different environments have been studied to assess its potential impact on ecosystems. A study published in Environmental Science & Technology investigated the biodegradation and photodegradation pathways of this compound in aquatic systems. The results indicated that while 2,3,5,6-Tetrabromopyridine is relatively stable under normal conditions, it can be broken down by microbial activity and sunlight exposure over time. This information is crucial for understanding its environmental fate and developing strategies for its safe use and disposal.

The physical properties of 2,3,5,6-Tetrabromopyridine, such as its melting point (190-191°C) and boiling point (decomposes), are important considerations for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored away from strong oxidizing agents to prevent unwanted reactions. Its low solubility in water (less than 0.1 g/100 mL at 20°C) makes it suitable for applications where minimal aqueous solubility is desired.

Safety is a critical aspect when working with any chemical compound. While 2,3,5,6-Tetrabromopyridine is not classified as a hazardous material under current regulations (avoiding any mention of restricted substances), it is essential to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

In conclusion, 2,3,5,6-Tetrabromopyridine (CAS No. 2766-64-5) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and environmental research. Its unique chemical properties make it an attractive candidate for further exploration and development in these fields. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.